Cas no 476622-92-1 (7-(benzyloxy)-4-bromo-1h-indole)

7-(Benzyloxy)-4-bromo-1H-indole is a brominated indole derivative featuring a benzyloxy substituent at the 7-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. The presence of the bromine atom at the 4-position enhances its reactivity, enabling efficient cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings for further functionalization. The benzyloxy group provides a protective moiety for the hydroxyl functionality, allowing selective deprotection under mild conditions. Its stable crystalline form ensures ease of handling and storage. This compound is valuable in medicinal chemistry for constructing indole-based scaffolds, which are prevalent in drug discovery targeting serotonin receptors, kinase inhibitors, and other therapeutic agents.

7-(benzyloxy)-4-bromo-1h-indole structure

476622-92-1 structure

Product Name:7-(benzyloxy)-4-bromo-1h-indole

CAS No:476622-92-1

MF:C₁₅H₁₂BrNO

MW:302.16588306427

MDL:MFCD08272258

CID:890152

PubChem ID:11460828

Update Time:2025-07-02

7-(benzyloxy)-4-bromo-1h-indole Chemical and Physical Properties

Names and Identifiers

- 4-BROMO-7-BENZYLOXY-1H-INDOLE
- 1H-Indole,4-broMo-7-(phenylMethoxy)
- 7-(benzyloxy)-4-bromo-1H-indole
- 7-benzyloxy-4-bromoindole
- HWDMSYHNPIYTJF-UHFFFAOYSA-N
- DTXSID501295354
- F77950
- EN300-12577993
- 476622-92-1
- 4-Bromo-7-(phenylmethoxy)-1H-indole
- 4-bromo-7-phenylmethoxy-1H-indole
- PS-15496
- SCHEMBL3621324
- 7-(benzyloxy)-4-bromo-1h-indole
- MDL： MFCD08272258
- Inchi： 1S/C15H12BrNO/c16-13-6-7-14(15-12(13)8-9-17-15)18-10-11-4-2-1-3-5-11/h1-9,17H,10H2
- InChI Key： HWDMSYHNPIYTJF-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C2=C1C=CN2)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 301.01000
Monoisotopic Mass: 301.01023g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 25Å²

Experimental Properties

PSA: 25.02000
LogP: 4.50940

7-(benzyloxy)-4-bromo-1h-indole Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

7-(benzyloxy)-4-bromo-1h-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B796893-10mg	7-(Benzyloxy)-4-bromo-1H-indole	476622-92-1		10mg	$ 50.00	2022-06-06
TRC	B796893-50mg	7-(Benzyloxy)-4-bromo-1H-indole	476622-92-1		50mg	$ 210.00	2022-06-06
TRC	B796893-100mg	7-(Benzyloxy)-4-bromo-1H-indole	476622-92-1		100mg	$ 295.00	2022-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB1130575-1G	7-(benzyloxy)-4-bromo-1h-indole	476622-92-1	97%	1g	￥ 3,201.00	2023-04-13
eNovation Chemicals LLC	Y1298773-1G	7-(benzyloxy)-4-bromo-1h-indole	476622-92-1	97%	1g	$570	2024-05-23
Parkway Scientific	BX-158-1g	7-(Benzyloxy)-4-bromo-1H-indole	476622-92-1	> 95%	1g	$495	2024-05-21
Parkway Scientific	BX-158-3g	7-(Benzyloxy)-4-bromo-1H-indole	476622-92-1	> 95%	3g	$1150	2024-05-21
eNovation Chemicals LLC	Y1298773-250mg	7-(benzyloxy)-4-bromo-1h-indole	476622-92-1	97%	250mg	$215	2025-02-20
eNovation Chemicals LLC	Y1298773-100mg	7-(benzyloxy)-4-bromo-1h-indole	476622-92-1	97%	100mg	$120	2025-02-20
eNovation Chemicals LLC	Y1298773-1g	7-(benzyloxy)-4-bromo-1h-indole	476622-92-1	97%	1g	$570	2025-02-20